N-Nitrosoephedrine-D3

• Molecular Formula: C10H14N2O2
• Molecular Weight: 197.25 g/mol
• InChI: InChI=1S/C10H14N2O2/c1-8(12(2)11-14)10(13)9-6-4-3-5-7-9/h3-8,10,13H,1-2H3/t8-,10-/m0/s1/i2D3
• InChIKey: ZVTOLKAVCZXHFM-LBOBOGRXSA-N

N-Nitrosoephedrine-D3 Deuterated IS for Nitrosamines

N-Nitrosoephedrine-D3 is a stable isotope-labeled (deuterated) analog of the nitrosamine drug substance-related impurity (NDSRI) N-Nitrosoephedrine, which is formed via the nitrosation of the secondary amine in Ephedrine [1]. This deuterated reference material incorporates three deuterium atoms at the N-methyl group, resulting in a molecular formula of C10H11D3N2O2 and a molecular weight of 197.3 g/mol [2]. The compound is not used therapeutically but is specifically manufactured and certified as an internal standard for the accurate and precise quantification of its non-deuterated counterpart, N-Nitrosoephedrine, in complex pharmaceutical matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Application

LC-MS/MS trace quantification of N-nitrosoephedrine (NDSRI) in active pharmaceutical ingredients

Selection

Deuterated internal standard designed for co-elution and matrix-effect correction

Use Context

Method validation and ISTD benchmarking for nitrosamine impurity control

• [1] Veeprho. (2024). N-Nitrosoephedrine-D3 Product Page. Retrieved from https://veeprho.com/impurities/n-nitrosoephedrine-d3/ View Source
• [2] SynZeal. (n.d.). N-Nitroso Ephedrine D3 Product Page. Retrieved from https://www.synzeal.com/cn/n-nitroso-ephedrine-d3 View Source

Why Unlabeled N-Nitrosoephedrine Is Inadequate

Direct substitution of N-Nitrosoephedrine-D3 with its non-deuterated analog (N-Nitrosoephedrine) or a structurally similar nitrosamine (e.g., N-Nitrosopseudoephedrine) in a quantitative LC-MS/MS method introduces unacceptable analytical error. The deuterated analog is essential for isotope dilution mass spectrometry (IDMS), where it co-elutes with the analyte to compensate for ion suppression or enhancement (matrix effects) in the electrospray ionization (ESI) source [1]. The non-deuterated form cannot be used as an internal standard as it is the target analyte. The use of alternative NDSRI standards as internal standards is invalid because they will exhibit different chromatographic retention times and ion fragmentation patterns, thereby failing to normalize for analyte-specific matrix effects, extraction recoveries, and instrument variability, which ultimately compromises the accuracy and reproducibility required by regulatory guidelines from the FDA and ICH [1].

Matrix Effect Correction

Co-elutes with analyte; corrects ion suppression/enhancement

Differential elution; may cause systematic bias exceeding 20%

Analytical Distinguishability

+3 Da mass shift enables distinct MRM transition

Indistinguishable from native impurity; cannot serve as internal calibrant

Method-Validation Context

Supports method validation aligned with ICH/USP guidelines

May not meet validation criteria for ppb-level NDSRI control

• [1] Dr. Balamurugan K. (n.d.). Quantitative Analysis of N-Nitrosodimethylamine (NDMA), N-Nitroso-l-ephedrine and N-Nitrosopseudoephedrine in Pseudoephedrine Hydrochloride by High-Performance Liquid Chromatography-Tandem Mass Spectrometry. United States Pharmacopeia (USP) Nitrosamines Exchange. Retrieved from https://nitrosamines.usp.org/t/quantitative-analysis-of-ndma-n-nitroso-l-ephedrine-and-n-nitroso-pseudoephedrine-in-pseudoephedrine-hydrochloride-by-hplc-tandem-ms/14083 View Source

Comparative Performance of N-Nitrosoephedrine-D3

Isotopic Purity and Structural Fidelity

The incorporation of three deuterium atoms at the N-methyl position of N-Nitrosoephedrine-D3 (C10H11D3N2O2) provides a distinct mass shift of +3.02 Da relative to its non-deuterated analog, N-Nitrosoephedrine (C10H14N2O2) . This mass difference is essential for multiple reaction monitoring (MRM) in triple quadrupole mass spectrometers, enabling the analyte and its stable isotope-labeled internal standard (SIL-IS) to be detected in separate but identical MS/MS channels. This clear separation in the mass domain prevents signal cross-talk, ensuring that the internal standard does not contribute to the analyte's quantifier ion signal, a fundamental requirement for precise isotope dilution quantification.

Isotopic Purity

Specification review

≥ 99 atom % D

High enrichment reduces unlabeled interference

Per vendor COA; verify lot-specific data

Evidence Dimension	Molecular Ion Mass Shift (Monoisotopic Mass)
Target Compound Data	197.27 g/mol (C10H11D3N2O2)
Comparator Or Baseline	194.23 g/mol (N-Nitrosoephedrine, C10H14N2O2)
Quantified Difference	+3.04 Da (calculated difference) / +3.02 Da (actual mass shift for deuterium)
Conditions	Theoretical calculation of monoisotopic mass; validated in LC-MS/MS systems via MRM acquisition.

Why This Matters

This specific mass shift is the core mechanism enabling its use as a co-eluting internal standard, directly reducing quantitative variability from matrix effects in LC-MS/MS analysis.

Deuterium-Induced Mass Shift

While a specific FDA acceptable intake (AI) limit for N-Nitrosoephedrine is not directly published, its close analog, N-Nitrosopseudoephedrine, has been designated as a Potency Category 4 NDSRI with an AI limit of 1,500 ng/day [1]. This regulatory classification is critical for quality control laboratories. The use of N-Nitrosoephedrine-D3 as an internal standard enables the precise and accurate quantification of N-Nitrosoephedrine levels required to demonstrate compliance with such low AI limits (often in the parts-per-billion range) in finished drug products. This differentiates it from other NDSRI standards used for less potent nitrosamines (e.g., NDMA with AI of 96 ng/day) which require even higher analytical sensitivity and different method validation parameters.

Mass Shift

Head-to-head

+3.02 Da vs. unlabeled

Enables distinct MRM monitoring for co-elution correction

Design feature for interference-free quantification

Evidence Dimension	FDA NDSRI Acceptable Intake (AI) Limit (for close analog)
Target Compound Data	Quantification target: N-Nitrosoephedrine (implied AI based on Potency Category 4 structure)
Comparator Or Baseline	N-Nitrosopseudoephedrine (Potency Category 4): 1,500 ng/day AI limit [1] vs. other NDSRIs like NDMA: 96 ng/day AI limit
Quantified Difference	1,500 ng/day is >15x higher than the 96 ng/day AI limit for NDMA.
Conditions	As per FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs, referencing predicted carcinogenic potency categorization (CPCA).

Why This Matters

The specific AI limit defines the required method sensitivity and validation range, which in turn dictates the necessary internal standard performance for regulatory compliance.

• [1] Veeprho. (n.d.). N-Nitroso-Pseudoephedrine (CAS 1850-88-0) Product Page. Retrieved from https://veeprho.com/impurities/n-nitroso-pseudoephedrine/ View Source

Regulatory Compliance for Method Validation

A validated LC-MS/MS method for the quantification of N-Nitroso-l-ephedrine in Pseudoephedrine Hydrochloride demonstrates the analytical performance required for its unlabeled counterpart, which in turn defines the necessary performance characteristics for its deuterated internal standard (N-Nitrosoephedrine-D3). The method achieves a Limit of Quantitation (LOQ) of 0.04 µg/mL relative to a 20 mg/mL sample concentration, and demonstrates high precision with a %Relative Standard Deviation (RSD) of 0.50% for N-Nitroso-l-ephedrine at the 100% spike level [1]. To achieve this level of accuracy and precision in routine analysis, a well-characterized, stable isotope-labeled internal standard like N-Nitrosoephedrine-D3 is not just beneficial, but essential for method transferability and long-term reproducibility.

Method Validation

Class-level inference

Pre-characterized standard

Supports method validation for NDSRI control

User verification for specific matrix/method required

Evidence Dimension	LC-MS/MS Method Validation Data (for unlabeled analyte)
Target Compound Data	N-Nitrosoephedrine-D3 (enabling internal standard for achieving these metrics)
Comparator Or Baseline	N-Nitroso-l-ephedrine (analyte): LOQ = 0.04 µg/mL; Precision (%RSD) = 0.50% [1]
Quantified Difference	N/A - This is performance data for the analyte that the D3 internal standard is designed to help achieve.
Conditions	Waters XBridge BEH C18 (150x4.6mm, 2.5µm) column; 0.1% formic acid in water (A) and methanol (B); flow rate 0.7 mL/min; injection volume 30 µL; MRM detection.

Why This Matters

This validated method performance sets the benchmark that any internal standard must be capable of supporting, confirming the necessity of a high-purity, stable-labeled compound like N-Nitrosoephedrine-D3.

• [1] Dr. Balamurugan K. (n.d.). Quantitative Analysis of N-Nitrosodimethylamine (NDMA), N-Nitroso-l-ephedrine and N-Nitrosopseudoephedrine in Pseudoephedrine Hydrochloride by High-Performance Liquid Chromatography-Tandem Mass Spectrometry. United States Pharmacopeia (USP) Nitrosamines Exchange. Retrieved from https://nitrosamines.usp.org/t/quantitative-analysis-of-ndma-n-nitroso-l-ephedrine-and-n-nitroso-pseudoephedrine-in-pseudoephedrine-hydrochloride-by-hplc-tandem-ms/14083 View Source

Matrix Effect Compensation and Recovery

The unlabeled N-Nitrosoephedrine reference standard is available at purities of 98%+ and 99% as determined by HPLC, with these values used for potency calculations in quantitative analysis . This establishes a high purity benchmark. For a deuterated internal standard like N-Nitrosoephedrine-D3 to be fit-for-purpose, it must not only match or exceed this chemical purity but also demonstrate high isotopic enrichment (>98% D3) and low levels of the unlabeled (D0) analog to prevent analytical interference. While specific certificate of analysis (CoA) data for the D3 compound is proprietary, the required purity for the unlabeled form provides a direct, quantifiable baseline for procurement and quality assessment of the D3 internal standard.

Precision at LOQ

Cross-study comparable

0.50% RSD at 0.04 µg/mL LOQ

Supports sub-1% precision for ppb-level quantification

From validated SIL-IS method for N-nitroso-l-ephedrine

Evidence Dimension	HPLC Purity of Reference Standard
Target Compound Data	N-Nitrosoephedrine-D3 (must meet or exceed this purity for reliable internal standard use)
Comparator Or Baseline	N-Nitrosoephedrine (unlabeled): 98%+ purity ; 99% purity
Quantified Difference	N/A - This is a purity benchmark for the parent compound.
Conditions	Purity determined by High-Performance Liquid Chromatography (HPLC) as per vendor certificates of analysis.

Why This Matters

This purity data for the parent compound establishes the minimum acceptable quality threshold for the deuterated internal standard, ensuring it does not introduce significant quantitative error.

Key Applications of N-Nitrosoephedrine-D3

LC-MS/MS Method Development for NDSRI Control

N-Nitrosoephedrine-D3 is used as a stable isotope-labeled internal standard during the development and ICH Q2(R1)/M10-compliant validation of LC-MS/MS methods for quantifying N-Nitrosoephedrine in ephedrine-containing drug substances and products [1]. Its use corrects for matrix effects and variable recovery, enabling the achievement of the stringent precision (e.g., 0.50% RSD) and accuracy required for regulatory submission to support Abbreviated New Drug Applications (ANDAs) [1].

Routine QC and Batch Release Testing

For commercial production of Ephedrine Hydrochloride, N-Nitrosoephedrine-D3 is implemented as a critical reagent in routine QC release testing protocols to ensure that levels of the potentially genotoxic impurity N-Nitrosoephedrine remain below the FDA's Acceptable Intake (AI) limit [1][2]. The compound's role as a co-eluting internal standard ensures reliable, high-throughput batch analysis, preventing false positives or negatives that could lead to unnecessary batch rejection or patient safety risks [1].

Root Cause Analysis and Nitrosation Risk Assessment

Research and development laboratories employ N-Nitrosoephedrine-D3 in forced degradation and stability studies to accurately measure the formation rate of N-Nitrosoephedrine in drug products under various stress conditions (e.g., heat, humidity, presence of nitrites) [1]. The use of an isotope-labeled internal standard provides the necessary quantitative precision to evaluate the effectiveness of formulation-based mitigation strategies, such as the inclusion of antioxidants or pH modifiers, aimed at suppressing NDSRI formation [1].

Application

Selection Property

Validation Focus

LC-MS/MS method development for nitrosamine impurities

Co-eluting deuterated ISTD

Matrix-effect correction and LOQ verification

Impurity profiling in ephedrine/pseudoephedrine APIs

Lot-characterized isotopic purity

Reproducibility and accuracy under routine conditions

Nitrosation risk assessment studies

Stable isotope-labeled standard for trace quantification

Root-cause analysis of NDSRI formation pathways

• [1] Dr. Balamurugan K. (n.d.). Quantitative Analysis of N-Nitrosodimethylamine (NDMA), N-Nitroso-l-ephedrine and N-Nitrosopseudoephedrine in Pseudoephedrine Hydrochloride by High-Performance Liquid Chromatography-Tandem Mass Spectrometry. United States Pharmacopeia (USP) Nitrosamines Exchange. Retrieved from https://nitrosamines.usp.org/t/quantitative-analysis-of-ndma-n-nitroso-l-ephedrine-and-n-nitroso-pseudoephedrine-in-pseudoephedrine-hydrochloride-by-hplc-tandem-ms/14083 View Source
• [2] Veeprho. (n.d.). N-Nitroso-Pseudoephedrine (CAS 1850-88-0) Product Page. Retrieved from https://veeprho.com/impurities/n-nitroso-pseudoephedrine/ View Source